molecular formula C8H8N2O B8469007 4-(Hydroxymethyl)-6-methylpicolinonitrile

4-(Hydroxymethyl)-6-methylpicolinonitrile

Cat. No. B8469007
M. Wt: 148.16 g/mol
InChI Key: AAHOCHRAAVKOEE-UHFFFAOYSA-N
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Description

4-(Hydroxymethyl)-6-methylpicolinonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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properties

Product Name

4-(Hydroxymethyl)-6-methylpicolinonitrile

Molecular Formula

C8H8N2O

Molecular Weight

148.16 g/mol

IUPAC Name

4-(hydroxymethyl)-6-methylpyridine-2-carbonitrile

InChI

InChI=1S/C8H8N2O/c1-6-2-7(5-11)3-8(4-9)10-6/h2-3,11H,5H2,1H3

InChI Key

AAHOCHRAAVKOEE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=N1)C#N)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-(tert-Butyl-dimethyl-silanyloxymethyl)-6-methyl-pyridine-2-carbonitrile (8 g, 30.53 mmol) was stirred with 1M tetrabutylammonium fluoride in THF (32 ml, 32 mmol) in THF (30 ml) at room temperature. After 1 hr., the mixture was evaporated in vacuo and the residue was purified by silica gel column chromatography (eluent, ether:hexane (4:1)) to afford 4.07 g (90%) of 4-Hydroxymethyl-6-methyl-pyridine-2-carbonitrile as a white solid. m.p. 136-138° C.; 1H NMR (200 MHz, CDCl3) δ 2.59 (3H, s), 4.78 (2H, s), 7.39 (1H, s), 7.53 (1H, s).
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4-(tert-Butyl-dimethyl-silanyloxymethyl)-6-methyl-pyridine-2-carbonitrile
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Synthesis routes and methods II

Procedure details

To a stirring solution of 1.3 g (7.33 mmol) of methyl 2-cyano-6-methylisonicotinate in 25 mL of MeOH and 5 mL of THF at 0° C. was added 823 mg (21.7 mmol) of NaBH4. After 2 h the ice bath was removed and stirring was continued with warming to r.t. and after a further 15 min. 1.06 g of NaBH4 was added. After another 15 min., the solution was concentrated, and EtOAc was added. The pH was adjusted to 7 with 1N HCl, and the layers were separated. The aqueous layer was extracted with EtOAc (2×), and the combined extracts were washed with brine (50 mL), dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (2-3) % MeOH/CHCl3 provided 440 mg of 4-(hydroxymethyl)-6-methylpicolinonitrile in 40% yield as a colorless solid.
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